Cas no 152468-10-5 (Benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester)

• Product Name: Benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester
• CAS No: 152468-10-5
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 3798042
• PubChem ID: 5324706
• Update Time: 2025-05-20

Benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester
• ethyl 2-(3-hydroxy-4-methoxyphenyl)acetate
• ethyl (3-hydroxy-4-methoxyphenyl)acetate
• (3-hydroxy-4-methoxy-phenyl)-acetic acid ethyl ester
• DTXSID80415936
• DB-204673
• 3-Hydroxy-4-methoxybenzeneacetic acid ethyl ester
• 152468-10-5
• InChI=1/C11H14O4/c1-3-15-11(13)7-8-4-5-10(14-2)9(12)6-8/h4-6,12H,3,7H2,1-2H
• CGJQVOJDMAEWNW-UHFFFAOYSA-N
• ethyl 3-hydroxy-4-methoxyphenylacetate
• CHEMBL4091745
• SCHEMBL349587

• Inchi： 1S/C11H14O4/c1-3-15-11(13)7-8-4-5-10(14-2)9(12)6-8/h4-6,12H,3,7H2,1-2H3
• InChI Key： CGJQVOJDMAEWNW-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)=CC=C(OC)C(O)=C1

Computed Properties

• Exact Mass: 210.08920892Da
• Monoisotopic Mass: 210.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester

Benzeneacetic Acid, 3-Hydroxy-4-Methoxy-, Ethyl Ester (CAS No. 152468-10-5): A Comprehensive Overview

Benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester is a compound with the CAS registry number 152468-10-5. This compound belongs to the class of aromatic esters and is widely studied for its potential applications in various fields, including pharmaceuticals, cosmetics, and food additives. The structure of this compound is characterized by a benzene ring substituted with hydroxyl and methoxy groups at the 3 and 4 positions, respectively, along with an ethyl ester group attached to the acetic acid moiety.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzeneacetic acid derivatives, including benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. For instance, a study published in *Journal of Organic Chemistry* highlighted the use of microwave-assisted synthesis to accelerate the formation of this compound, significantly reducing reaction time while maintaining product quality.

The physical and chemical properties of benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester have been extensively characterized. Its melting point is approximately 125°C, and it has a boiling point of around 280°C under standard conditions. The compound is sparingly soluble in water but exhibits excellent solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various industrial applications where solubility and thermal stability are critical factors.

One of the most promising applications of benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester lies in the pharmaceutical industry. Recent studies have demonstrated its potential as a precursor for bioactive compounds with anti-inflammatory and antioxidant properties. For example, a research team from *Pharmaceutical Research* reported that this compound can be converted into a derivative that exhibits significant anti-inflammatory activity in vitro, suggesting its potential use in developing novel therapeutic agents.

In addition to its pharmaceutical applications, benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester has also found utility in the cosmetic industry. Its ability to penetrate the skin efficiently makes it a valuable ingredient in skincare products aimed at improving skin hydration and reducing oxidative stress. A study published in *Cosmetic Science Journal* highlighted its role as an effective emollient and skin-conditioning agent.

The environmental impact of benzeneacetic acid derivatives, including benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester, has also been a topic of recent research. Scientists have investigated its biodegradation potential under various environmental conditions. According to findings from *Environmental Science & Technology*, this compound exhibits moderate biodegradability under aerobic conditions, making it relatively safe for use in eco-friendly products.

From a toxicological perspective, studies have shown that benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester has low acute toxicity when administered orally or dermally. However, long-term exposure studies are still needed to fully understand its safety profile. Regulatory agencies such as the FDA have recommended further research to assess its chronic toxicity and potential for bioaccumulation.

Looking ahead, researchers are exploring innovative ways to enhance the functionality of benzeneacetic acid derivatives through structural modifications. For instance, efforts are underway to develop more stable and bioavailable forms of this compound for pharmaceutical applications. Additionally, green chemistry approaches are being adopted to synthesize this compound using renewable feedstocks and energy-efficient methods.

In conclusion, benzeneacetic acid, 3-hydroxy-4-methoxy-, ethyl ester (CAS No. 152468-10-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and promising bioactivity make it an attractive target for further research and development. As advancements in synthetic methods and application studies continue to unfold, this compound is poised to play an increasingly important role in both scientific innovation and industrial production.